Cas no 2092781-86-5 (2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]-)
2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- Chemical and Physical Properties
Names and Identifiers
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- 2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]-
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- Inchi: 1S/C12H19NOS2/c1-9(2)10-8-16-11(13-10)7-12(14)3-5-15-6-4-12/h8-9,14H,3-7H2,1-2H3
- InChI Key: MPQQREAPCCKJCN-UHFFFAOYSA-N
- SMILES: C1SCCC(CC2=NC(C(C)C)=CS2)(O)C1
2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-368971-1.0g |
4-{[4-(propan-2-yl)-1,3-thiazol-2-yl]methyl}thian-4-ol |
2092781-86-5 | 1.0g |
$0.0 | 2023-03-02 |
2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]-
Comprehensive Introduction to 2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- (CAS No. 2092781-86-5)
The compound 2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- (CAS No. 2092781-86-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a tetrahydrothiopyran core with a thiazole substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to interact with biological targets.
In recent years, the demand for heterocyclic compounds like 2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- has surged due to their versatility in drug discovery. The compound's CAS No. 2092781-86-5 is frequently searched in scientific databases, reflecting its growing relevance. One of the key trends in 2024 is the exploration of sustainable synthesis methods for such molecules, aligning with the global push for greener chemistry. This compound's structure offers opportunities for catalyzed reactions and microwave-assisted synthesis, which are hot topics in organic chemistry forums.
The thiazole moiety in 2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- is particularly noteworthy. Thiazole derivatives are known for their antimicrobial and anti-inflammatory properties, making this compound a subject of interest for medicinal chemistry applications. Recent studies have highlighted its potential in modulating enzyme inhibition, a topic frequently queried in academic search engines. Additionally, the tetrahydrothiopyran segment contributes to the molecule's lipophilicity, a critical factor in drug bioavailability optimization.
From an industrial perspective, CAS No. 2092781-86-5 is often discussed in the context of high-throughput screening (HTS) libraries. Its structural complexity allows for diverse structure-activity relationship (SAR) studies, a recurring theme in AI-driven drug design platforms. Notably, the compound's isopropyl-thiazole group has been linked to enhanced target binding affinity, a feature highly sought after in kinase inhibitor development. These aspects are frequently explored in recent PubMed and Google Scholar queries.
Another emerging application of 2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- lies in material science. Its sulfur-containing framework shows promise in organic electronics, particularly in charge transport materials. This aligns with the current focus on energy-efficient technologies, a trending topic across scientific and industrial communities. The compound's thermal stability and solubility profile are also under investigation for polymer additive applications.
For synthetic chemists, the chirality of CAS No. 2092781-86-5 presents both challenges and opportunities. The stereogenic centers in its tetrahydrothiopyran ring system make it a valuable substrate for asymmetric synthesis studies. Recent patent literature reveals growing interest in its enantioselective preparation, a niche but rapidly expanding field. This connects with broader discussions about precision synthesis in pharmaceutical manufacturing.
In summary, 2H-Thiopyran-4-ol, tetrahydro-4-[[4-(1-methylethyl)-2-thiazolyl]methyl]- (CAS No. 2092781-86-5) represents a multifaceted compound with applications spanning drug discovery, agrochemical development, and advanced materials. Its unique combination of thiopyran and thiazole functionalities continues to inspire innovation across multiple scientific disciplines. As research progresses, this molecule is likely to remain at the forefront of heterocyclic chemistry discussions, particularly in contexts involving structure-based design and sustainable synthesis methodologies.
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